BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Sialorphin Gene
(Vcsal) Expression and Regulation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sialorphin

Cat. No.: B13817787

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Sialorphin gene (Vcsal), its
protein product Sialorphin, and their roles in key physiological processes. This document
details the expression and regulation of Vcsal, the function of Sialorphin as a neprilysin (NEP)
inhibitor, and its downstream effects on pain modulation and erectile function. Included are
summaries of quantitative data, detailed experimental protocols, and visualizations of relevant
signaling pathways to facilitate further research and drug development.

Introduction to Sialorphin and the Vcsal Gene

Sialorphin is a pentapeptide (GIn-His-Asn-Pro-Arg) that functions as a natural and potent
inhibitor of the enzyme neprilysin (NEP). It is the mature peptide product of the Vcsal (Variable
coding sequence al) gene, which is predominantly expressed in the submandibular gland and
prostate of adult male rats.[1][2][3] The expression of the Vcsal gene is highly dependent on
androgens, leading to significant sex-based differences in its expression levels.[4][5]

Sialorphin plays a crucial role in various physiological processes, primarily through its
inhibition of NEP. By preventing the degradation of other peptides, particularly enkephalins,
Sialorphin potentiates their effects, leading to analgesia.[1][3] Additionally, Sialorphin has
been shown to be involved in the regulation of erectile function by promoting the relaxation of
corporal smooth muscle.[6][7]
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Quantitative Data on Vcsal Expression and

Sialorphin Activity

The following tables summarize the key quantitative data related to Vcsal gene expression

and the functional activity of its protein product, Sialorphin.

Tissue/Condition Organism

Fold Change in
Vcsal mRNA
Expression

Reference

Male vs. Female

) Rattus norvegicus
Submandibular Gland

~1000-fold higher in

males

[4]115]

Castrated vs. Intact )
Rattus norvegicus
Male Corpora

>6-fold decrease after

castration

[4]

Castrated +

Testosterone vs. _
Rattus norvegicus

Castrated Male

Corpora

~2-fold increase with
testosterone

replacement

[4]

Table 1: Quantitative Analysis of Vcsal Gene Expression. This table highlights the significant

androgen-dependent regulation of Vcsal mRNA levels in different tissues and conditions.
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Parameter Value Conditions Reference
NEP Inhibition
ICso for Substance P In vitro, rat spinal and

0.4-1uM [1][3]
breakdown renal NEP

Erectile Function

] 100 pg intracorporal
ICP/BP Ratio Increase to ~0.6 o ) [71[8]
injection in aging rats

Corporal Tissue In the presence of 1

) 2.5-fold increase [51[7]
Relaxation Rate uM CNP
Analgesia
Effective ) In vivo, rat models of
o ] 100-200 pg/kg (i.v.) ] [1][3]
Antinociceptive Dose pain

Table 2: Functional Bioactivity of Sialorphin. This table provides key quantitative parameters
that define the biological activity of the Sialorphin peptide.

Signaling Pathways

This section provides a visual representation of the key signaling pathways involved in the
regulation of Vcsal expression and the downstream effects of Sialorphin.

Androgen-Dependent Regulation of Vcsal Gene
Expression

The expression of the Vcsal gene is primarily regulated by androgens through the androgen
receptor (AR) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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